N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[5-[4-[2-(3-methylphenyl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N5O3S2/c1-16-4-2-5-17(12-16)13-20(29)26-7-9-27(10-8-26)21-24-25-22(32-21)31-15-19(28)23-14-18-6-3-11-30-18/h2-6,11-12H,7-10,13-15H2,1H3,(H,23,28)
• InChI Key: PGUSHBHKBGSDHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C22H25N5O3S2
• Molecular Weight: 471.6 g/mol

Description

N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N5O3S2 and its molecular weight is 471.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research into the synthesis and biological activities of compounds similar to N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide has been conducted with a focus on novel 1,3,4-thiadiazole amide derivatives containing piperazine. These studies have shown that certain derivatives exhibit inhibitory effects against pathogens like Xanthomonas campestris pv. oryzae, demonstrating potential antibacterial properties. Other derivatives displayed antiviral activity against tobacco mosaic virus, indicating potential applications in agricultural and pharmaceutical fields (Xia, 2015).

Antimicrobial and Antifungal Activities

Further exploration into the chemical synthesis of thiadiazole derivatives has led to compounds with notable antimicrobial activities against various bacterial and fungal strains. For instance, fatty acids in heterocyclic synthesis have paved the way for nonionic surfactants with significant microbiological activities, underscoring the dual utility in chemical industry applications and potential medical treatments (Abdelmotaal, Amine, & Hassan, 2017).

Anticancer and Antileishmanial Activities

Compounds with structures similar to the queried chemical have been synthesized and evaluated for their antitumor and antileishmanial activities. Certain N-substituted-2-amino-1,3,4-thiadiazoles, for example, have shown promising results in cytotoxicity studies against cancer cell lines and in vitro activity against Leishmania major promastigotes. This suggests their potential as templates for developing new anticancer and antileishmanial drugs (Hamama, Gouda, Badr, & Zoorob, 2013); (Foroumadi, Emami, Pournourmohammadi, Kharazmi, & Shafiee, 2005).